Cas no 1705933-04-5 (4-(4-fluoro-2-methylbenzenesulfonyl)-7-(2-methylphenyl)-1,4-thiazepane)

• Product Name: 4-(4-fluoro-2-methylbenzenesulfonyl)-7-(2-methylphenyl)-1,4-thiazepane
• CAS No: 1705933-04-5
• MF: C₁₉H₂₂FNO₂S₂
• MW: 379.511886119843
• CID: 5367339
• Update Time: 2025-10-28

4-(4-fluoro-2-methylbenzenesulfonyl)-7-(2-methylphenyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Fluoro-2-methylphenyl)sulfonyl]hexahydro-7-(2-methylphenyl)-1,4-thiazepine
• 4-(4-fluoro-2-methylbenzenesulfonyl)-7-(2-methylphenyl)-1,4-thiazepane

• Inchi： 1S/C19H22FNO2S2/c1-14-5-3-4-6-17(14)18-9-10-21(11-12-24-18)25(22,23)19-8-7-16(20)13-15(19)2/h3-8,13,18H,9-12H2,1-2H3
• InChI Key： AMLPXCSUJHYJMN-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2C)CCN(S(C2=CC=C(F)C=C2C)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(4-fluoro-2-methylbenzenesulfonyl)-7-(2-methylphenyl)-1,4-thiazepane

4-(4-Fluoro-2-Methylbenzenesulfonyl)-7-(2-Methylphenyl)-1,4-Thiazepane: A Comprehensive Overview

The compound 4-(4-fluoro-2-methylbenzenesulfonyl)-7-(2-methylphenyl)-1,4-thiazepane, with the CAS number 1705933-04-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazepanes, which are seven-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of this molecule is characterized by a thiazepane ring system substituted with a sulfonyl group at the 4-position and a 2-methylphenyl group at the 7-position. These substituents play a crucial role in determining the compound's physicochemical properties, biological activity, and potential applications.

The synthesis of 4-(4-fluoro-2-methylbenzenesulfonyl)-7-(2-methylphenyl)-1,4-thiazepane involves a series of carefully designed organic reactions. The process typically begins with the preparation of the sulfonyl group, which is derived from 4-fluoro-2-methylbenzenesulfonic acid. This acid is then subjected to nucleophilic substitution reactions to introduce the desired substituents onto the thiazepane ring. The use of advanced catalytic systems and optimized reaction conditions has significantly improved the yield and purity of this compound in recent years.

Recent studies have highlighted the potential of this compound as a promising candidate for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in the design of novel therapeutic agents. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cellular signaling pathways associated with cancer and inflammatory diseases.

In addition to its pharmacological properties, 4-(4-fluoro-2-methylbenzenesulfonyl)-7-(2-methylphenyl)-1,4-thiazepane has also been investigated for its potential applications in materials science. Its sulfur-containing heterocyclic structure contributes to its thermal stability and mechanical properties, making it a candidate for advanced polymer systems and high-performance materials.

The development of efficient analytical methods for the characterization and quality control of this compound has been another area of active research. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity. These advancements have not only enhanced our understanding of the compound but also facilitated its large-scale production for both research and commercial purposes.

In conclusion, 4-(4-fluoro-2-methylbenzenesulfonyl)-7-(2-methylphenyl)-1,4-thiazepane represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure, coupled with its versatile chemical properties, positions it as a key player in the ongoing quest for innovative solutions in medicine and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to both academic and industrial advancements.